N-methyl-N'-{4-[(4-nitrophenyl)thio]phenyl}thiourea

• IUPAC Name: 1-methyl-3-[4-(4-nitrophenyl)sulfanylphenyl]thiourea
• InChI: InChI=1S/C14H13N3O2S2/c1-15-14(20)16-10-2-6-12(7-3-10)21-13-8-4-11(5-9-13)17(18)19/h2-9H,1H3,(H2,15,16,20)
• InChI Key: XHBLSABSAOUVMM-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NC1=CC=C(C=C1)SC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H13N3O2S2
• Molecular Weight: 319.4 g/mol

Description

N-methyl-N'-{4-[(4-nitrophenyl)thio]phenyl}thiourea is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is also known as nitrothiourethane and is a member of the thiourea family of compounds. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. In

Mechanism of Action

The mechanism of action of N-methyl-N'-{4-[(4-nitrophenyl)thio]phenyl}thiourea is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. It has also been shown to scavenge free radicals and inhibit oxidative stress, which contributes to its antioxidant properties.
Biochemical and Physiological Effects:
N-methyl-N'-{4-[(4-nitrophenyl)thio]phenyl}thiourea has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which contributes to its potential therapeutic properties. It has also been shown to have antitumor properties by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N-methyl-N'-{4-[(4-nitrophenyl)thio]phenyl}thiourea is its potential therapeutic properties in various scientific research fields. Additionally, it is relatively easy to synthesize and yields a high purity product. However, one limitation is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for the study of N-methyl-N'-{4-[(4-nitrophenyl)thio]phenyl}thiourea. One direction is the exploration of its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic properties. Furthermore, the development of new synthesis methods and modifications of the compound may lead to improved efficacy and reduced toxicity.

Synthesis Methods

N-methyl-N'-{4-[(4-nitrophenyl)thio]phenyl}thiourea can be synthesized using various methods. One of the most common methods is the reaction of 4-nitrothiophenol with N-methylthiourea in the presence of a base such as sodium hydroxide. This method yields a high purity product and has been used in several studies.

Scientific Research Applications

N-methyl-N'-{4-[(4-nitrophenyl)thio]phenyl}thiourea has been studied for its potential therapeutic properties in various scientific research fields. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. Additionally, it has been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and other neurodegenerative disorders.